Cas no 887422-31-3 (4-[2,4-Bis(6-(trifluoromethyl)pyridin-3-YL)pyrimidin-5-YL]quinoline)
887422-31-3 structure
Product Name:4-[2,4-Bis(6-(trifluoromethyl)pyridin-3-YL)pyrimidin-5-YL]quinoline
CAS No:887422-31-3
MF:C25H13F6N5
MW:497.394645452499
CID:993355
Update Time:2023-08-03
4-[2,4-Bis(6-(trifluoromethyl)pyridin-3-YL)pyrimidin-5-YL]quinoline Chemical and Physical Properties
Names and Identifiers
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- 4-[2,4-BIS(6-(TRIFLUOROMETHYL)PYRIDIN-3-YL)PYRIMIDIN-5-YL]QUINOLINE
- Peakdale1_002145
- HMS524B11
- 4-[2,4-Bis(6-(trifluoromethyl)pyridin-3-YL)pyrimidin-5-YL]quinoline
-
- Inchi: 1S/C25H13F6N5/c26-24(27,28)20-7-5-14(11-33-20)22-18(16-9-10-32-19-4-2-1-3-17(16)19)13-35-23(36-22)15-6-8-21(34-12-15)25(29,30)31/h1-13H
- InChI Key: FBBBZEPOIRRSOR-UHFFFAOYSA-N
- SMILES: FC(C1=CC=C(C=N1)C1C(=CN=C(C2C=NC(C(F)(F)F)=CC=2)N=1)C1C=CN=C2C=CC=CC=12)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 36
- Rotatable Bond Count: 3
- Complexity: 733
- Topological Polar Surface Area: 64.4
4-[2,4-Bis(6-(trifluoromethyl)pyridin-3-YL)pyrimidin-5-YL]quinoline Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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